![molecular formula C7H12ClF2N B6190896 1-[1-(difluoromethyl)-3-methylidenecyclobutyl]methanamine hydrochloride CAS No. 2648957-37-1](/img/no-structure.png)
1-[1-(difluoromethyl)-3-methylidenecyclobutyl]methanamine hydrochloride
Description
The description of a chemical compound usually includes its IUPAC name, molecular formula, and molecular weight. It may also include its appearance (such as color and state of matter at room temperature) and any distinctive odors .
Synthesis Analysis
Synthesis analysis involves understanding the chemical reactions used to create the compound. This can include the starting materials, the conditions under which the reaction occurs (such as temperature and pressure), and the yield of the product .Molecular Structure Analysis
Molecular structure analysis involves determining the arrangement of atoms within the molecule and the types of bonds (covalent, ionic, etc.) that hold the atoms together. Techniques used for this can include X-ray crystallography, NMR spectroscopy, and mass spectrometry .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. This can include reactions with other compounds under various conditions, and the products that are formed during these reactions .Physical And Chemical Properties Analysis
This involves determining properties such as the compound’s melting point, boiling point, solubility in various solvents, and pH of its aqueous solution. Chemical properties might include its acidity or basicity, reactivity with other compounds, and types of reactions it undergoes .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[1-(difluoromethyl)-3-methylidenecyclobutyl]methanamine hydrochloride involves the reaction of a cyclobutene derivative with difluorocarbene followed by reduction and subsequent reaction with an amine.", "Starting Materials": [ "Cyclobutene derivative", "Difluorocarbene", "Reducing agent", "Amine" ], "Reaction": [ "The cyclobutene derivative is reacted with difluorocarbene to form a difluoromethylcyclobutene intermediate.", "The intermediate is then reduced using a reducing agent to form a difluoromethylcyclobutane.", "The difluoromethylcyclobutane is then reacted with an amine to form 1-[1-(difluoromethyl)-3-methylidenecyclobutyl]methanamine.", "The final step involves the addition of hydrochloric acid to the amine to form the hydrochloride salt of the compound." ] } | |
CAS RN |
2648957-37-1 |
Molecular Formula |
C7H12ClF2N |
Molecular Weight |
183.6 |
Purity |
95 |
Origin of Product |
United States |
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